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Compound of Interest

Compound Name: TG2-179-1

Cat. No.: B14085983

Essential Safety and Handling Guide for TG2-179-1

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling TG2-179-1. Adherence
to these procedures is critical for ensuring laboratory safety and experimental integrity.

Chemical Profile and Hazards:

TG2-179-1 is identified as a potent inhibitor of BRCAl-associated protein 1 (BAP1) and is
utilized in cancer research, particularly for colon cancer studies.[1][2][3][4][5] It functions by
covalently binding to the active site of BAP1, which can induce cytotoxic activity and apoptosis
in cancer cells.[2][3][4][5] While specific hazard classifications are detailed in the Safety Data
Sheet (SDS), compounds with cytotoxic properties warrant careful handling to avoid exposure.

Property Information Source
CAS Number 1135023-19-6 [11[2]
Molecular Formula C22H14CIFN402S2 [1112]
Appearance Solid [1]
Storage Store at -20°C [1]
Stability > 4 years at -20°C [1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the "last line of defense" against chemical exposure in the

laboratory.[6] The minimum required PPE for handling TG2-179-1 includes:

PPE Category

Specific Requirements

Rationale

Body Protection

Flame-resistant lab coat.

Protects skin and clothing from

splashes and spills.[7][8]

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses with side shields. A
face shield should be worn
over safety glasses or goggles
when there is a significant

splash hazard.

Protects against chemical
splashes, dust, and flying
debris.[7][8][9]

Hand Protection

Chemically resistant gloves
(e.g., nitrile). For chemicals of
unknown toxicity, consider
double-gloving with a flexible
laminate glove underneath a

heavy-duty outer glove.

Prevents skin contact and
absorption.[7][8] Always
consult the glove
manufacturer's compatibility

chart for specific chemicals.[6]

Foot Protection

Closed-toe shoes.

Protects feet from spills and
falling objects.[7][8]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
respirator (e.g., N95 or higher)

may be necessary.

Minimizes inhalation of the
compound, especially when
handling the solid powder.[8]

A hazard assessment of the specific laboratory operations is necessary to determine if

additional PPE is required.[10]

Operational and Disposal Plans

Step-by-Step Handling Protocol:
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» Preparation: Before handling, thoroughly review the Safety Data Sheet for TG2-179-1.
Ensure all necessary PPE is available and in good condition. Designate a specific area for
handling, preferably within a chemical fume hood.

» Weighing: To minimize inhalation of the solid compound, handle it in a fume hood or a
ventilated balance enclosure.

e Solution Preparation: TG2-179-1 is soluble in DMF (2 mg/ml), Ethanol (2 mg/ml), and DMSO
(2 mg/ml).[1] When dissolving, add the solvent slowly to the solid. Ultrasonic and warming
may be needed for DMF.[4]

o Experimentation: Conduct all experimental procedures involving TG2-179-1 within a fume
hood to contain any potential aerosols or vapors.

o Post-Handling: After handling, decontaminate all surfaces and non-disposable equipment.
Remove and dispose of PPE as hazardous waste. Wash hands thoroughly with soap and
water.

Spill Management:

In case of a spill, evacuate the area if necessary. Wearing full PPE, contain the spill with
absorbent materials. For solid spills, carefully sweep or scoop the material to avoid creating
dust.[11] Place all contaminated materials into a sealed and labeled hazardous waste
container.

Disposal Plan:
All waste contaminated with TG2-179-1 must be treated as hazardous chemical waste.[11][12]
o Waste Segregation:

o Solid Waste: Dispose of all contaminated disposable items (e.g., gloves, pipette tips,
weigh boats) in a designated, clearly labeled hazardous waste container.[11]

o Liquid Waste: Collect all solutions containing TG2-179-1 in a separate, sealed, and
labeled hazardous waste container.[11][12] Do not mix with other waste streams.[12]
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o Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name "TG2-179-1".[12]

o Storage: Store hazardous waste containers in a designated, secure area.

» Final Disposal: Arrange for pickup and disposal by a certified hazardous waste disposal
company through your institution's Environmental Health and Safety (EHS) department.[12]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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